Cas no 1513346-23-0 (2-{2-(pyridin-3-yl)methoxyphenyl}acetic acid)

• Product Name: 2-{2-(pyridin-3-yl)methoxyphenyl}acetic acid
• CAS No: 1513346-23-0
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD22997943
• CID: 4603232
• PubChem ID: 80742145
• Update Time: 2025-06-08

2-{2-(pyridin-3-yl)methoxyphenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(pyridin-3-yl)methoxy]phenyl}acetic acid
• 2-{2-(pyridin-3-yl)methoxyphenyl}acetic acid

• MDL： MFCD22997943
• Inchi： 1S/C14H13NO3/c16-14(17)8-12-5-1-2-6-13(12)18-10-11-4-3-7-15-9-11/h1-7,9H,8,10H2,(H,16,17)
• InChI Key： WGYHSZZTNHKSPK-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC=C1OCC1=CC=CN=C1

Additional information on 2-{2-(pyridin-3-yl)methoxyphenyl}acetic acid

Exploring the Potential of 2-{2-(Pyridin-3-yl)methoxyphenyl}acetic Acid (CAS No. 1513346-23-0)

The compound 2-{2-(pyridin-3-yl)methoxyphenyl}acetic acid, identified by the CAS number 1513346-23-0, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of acetic acid, with a substituted methoxyphenyl group that introduces aromaticity and heterocyclic features into its structure. The presence of the pyridine ring at the 3-position further enhances its electronic properties, making it a versatile molecule for research and development.

Recent studies have highlighted the role of 2-{2-(pyridin-3-yl)methoxyphenyl}acetic acid in drug discovery, particularly in the design of bioactive molecules. Its structure allows for interactions with various biological targets, including enzymes and receptors, which makes it a promising candidate for therapeutic applications. For instance, researchers have explored its potential as an inhibitor of kinases, which are crucial in signaling pathways associated with cancer and inflammatory diseases.

In addition to its biological applications, this compound has also been investigated for its role in material science. The aromaticity and electron-withdrawing groups present in its structure make it suitable for use in organic electronics. Recent advancements have demonstrated its ability to act as a building block in the synthesis of conjugated polymers, which are essential for applications such as flexible displays and photovoltaic devices.

The synthesis of 2-{2-(pyridin-3-yl)methoxyphenyl}acetic acid involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution and condensation reactions. The optimization of these steps has been a focus of recent research, with scientists aiming to develop more efficient and environmentally friendly methods for large-scale production.

Beyond its direct applications, this compound serves as a valuable model for studying molecular interactions and reactivity. Its ability to form hydrogen bonds and engage in π–π interactions makes it an ideal subject for computational chemistry studies. These investigations have provided insights into its electronic structure and reactivity, paving the way for further innovations in synthetic chemistry.

In conclusion, 2-{2-(pyridin-3-yl)methoxyphenyl}acetic acid (CAS No. 1513346-23-0) is a multifaceted compound with significant potential across diverse scientific domains. From drug discovery to material science, its unique properties continue to drive cutting-edge research, underscoring its importance as a key molecule in modern chemistry.